Cas no 1336485-22-3 ((2S)-1-5-(trifluoromethyl)thiophen-2-ylpropan-2-amine)

• Product Name: (2S)-1-5-(trifluoromethyl)thiophen-2-ylpropan-2-amine
• CAS No: 1336485-22-3
• MF: C₈H₁₀F₃NS
• MW: 209.231911182404
• CID: 6525772
• PubChem ID: 96864006
• Update Time: 2025-05-20

(2S)-1-5-(trifluoromethyl)thiophen-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-5-(trifluoromethyl)thiophen-2-ylpropan-2-amine
• 1336485-22-3
• EN300-1972536
• (2S)-1-[5-(trifluoromethyl)thiophen-2-yl]propan-2-amine

• Inchi： 1S/C8H10F3NS/c1-5(12)4-6-2-3-7(13-6)8(9,10)11/h2-3,5H,4,12H2,1H3/t5-/m0/s1
• InChI Key： GDFKGMPREXXCFN-YFKPBYRVSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C[C@H](C)N

Computed Properties

• Exact Mass: 209.04860498g/mol
• Monoisotopic Mass: 209.04860498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Additional information on (2S)-1-5-(trifluoromethyl)thiophen-2-ylpropan-2-amine

Professional Introduction to Compound with CAS No. 1336485-22-3 and Product Name: (2S)-1-5-(trifluoromethyl)thiophen-2-ylpropan-2-amine

The compound identified by the CAS number 1336485-22-3 and the product name (2S)-1-5-(trifluoromethyl)thiophen-2-ylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a chiral center at the propan-2-amine moiety, combines a thiophene ring with a trifluoromethyl substituent, making it a promising candidate for further exploration in drug discovery and development.

Thiophene derivatives have long been recognized for their diverse pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The introduction of a trifluoromethyl group into the molecular structure enhances the lipophilicity and metabolic stability of the compound, which are critical factors in determining its bioavailability and efficacy. The specific configuration at the (2S)-1 position ensures optimal stereochemical interactions with biological targets, a crucial aspect in modern medicinal chemistry.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The presence of the trifluoromethyl group in this compound not only improves its pharmacokinetic profile but also opens up possibilities for its application in treating various diseases, including cancer and neurological disorders. The thiophene ring itself is known to exhibit significant biological activity, making this compound a valuable asset in the quest for novel therapeutic agents.

The synthesis of (2S)-1-5-(trifluoromethyl)thiophen-2-ylpropan-2-amine involves sophisticated organic transformations that require precise control over reaction conditions to achieve high enantiomeric purity. The use of chiral auxiliaries or catalysts is often necessary to ensure the correct stereochemical outcome. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds on an industrial scale, which is essential for clinical applications.

In the context of drug discovery, this compound has shown potential in preclinical studies as a modulator of key biological pathways. The trifluoromethyl group is known to enhance binding affinity by increasing hydrophobic interactions with target proteins. Additionally, the thiophene moiety can engage in π-stacking interactions, further stabilizing the compound-receptor complex. These features make it an attractive candidate for further investigation.

Current research is focused on exploring the pharmacological profile of (2S)-1-5-(trifluoromethyl)thiophen-2-ylpropan-2-amine through both in vitro and in vivo assays. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. Further studies are needed to elucidate its mechanism of action and to assess its potential as a lead compound for drug development.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like this one. Molecular modeling techniques can predict how the compound interacts with biological targets at an atomic level, providing insights into its binding affinity and selectivity. These computational approaches complement experimental data, enabling researchers to make informed decisions about which compounds to pursue further.

The future prospects for (2S)-1-5-(trifluoromethyl)thiophen-2-ylpropan-2-amine are promising, given its unique structural features and potential biological activity. As research continues, new applications may emerge, particularly in areas where chiral drugs are essential. The combination of synthetic chemistry expertise and modern computational tools will be key to unlocking its full therapeutic potential.

In conclusion, (2S)-1-5-(trifluoromethyl)thiophen-2-ylpropan-2-amine represents a significant contribution to the field of pharmaceutical chemistry. Its innovative design and promising preclinical results position it as a valuable asset in the ongoing effort to develop novel therapeutic agents. Further research is warranted to fully explore its potential applications and to bring it closer to clinical translation.